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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Reactive Yellow 185, a
significant dye in the textile industry. This document collates available data on its chemical
properties, synthesis, and toxicological and environmental impact, presenting it in a structured
format for scientific and research applications.

Core Chemical and Physical Properties

Reactive Yellow 185 is an azo dye known for its application in coloring cellulosic fibers.[1] It is
characterized by its reactive groups that form covalent bonds with the fibers, ensuring high
colorfastness.[1]
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Property Value Reference
C.l. Name Reactive Yellow 185 [2]

CAS Number 111211-44-0 [21[3]
Molecular Formula C27H24CIK3Ns015S4 [2][3]
Molecular Weight 981.53 g/mol [2][3]
Molecular Structure Azo class [2]
Appearance Green-light yellow powder [2]

o Dyeing of cotton, silk,
Application ] [4]
polyester, fabric, and yarn

Synthesis and Manufacturing

The manufacturing process for Reactive Yellow 185 involves a multi-step chemical synthesis.
The general procedure is outlined as follows:

o Diazotization: 4,6-Diaminobenzene-1,3-disulfonic acid undergoes diazotization.

e Coupling: The resulting diazonium salt is coupled with 1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-
dihydropyridine-3-carboxamide.

o Condensation: The product from the coupling reaction is then condensed with 2,4,6-
Trichloro-1,3,5-triazine and 5-Amino-2-(4-aminophenylamino)benzenesulfonic acid.

e Salt Formation: The final step involves the formation of the potassium salt.[2]

A generalized workflow for the synthesis of azo reactive dyes is presented below.
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Generalized Synthesis Workflow of an Azo Reactive Dye
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A generalized workflow for the synthesis of azo reactive dyes.

Experimental Data and Protocols

Due to the proprietary nature of industrial chemical production, detailed experimental protocols
for the synthesis of Reactive Yellow 185 are not publicly available. However, academic studies
have investigated its environmental and toxicological profiles, for which generalized

methodologies are described.

Studies on reactive dyes, including those similar to Reactive Yellow 185, have been

conducted to assess their potential for toxicity and sensitization.
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o Cytotoxicity and Mutagenicity: Research on Reactive Yellow 18 involved hemolytic and Ames
tests to determine cytotoxicity and mutagenicity, respectively.[5] Following treatment with
gamma radiation and hydrogen peroxide, a significant reduction in both cytotoxicity and
mutagenicity was observed.[5]

o Sensitization: Certain reactive dyes are known to cause respiratory and skin sensitization in
occupationally exposed workers.[6]

A proposed workflow for the toxicological analysis of a reactive dye is illustrated below.

Toxicological Analysis Workflow
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A generalized workflow for the toxicological analysis of reactive dyes.

The environmental impact of reactive dyes is an area of active research, with a focus on their
degradation in wastewater.

o Degradation Processes: The removal of reactive dyes from the environment primarily occurs
through anaerobic and aerobic biodegradation and photodegradation.[7]
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o Advanced Oxidation Processes (AOPs): One study on Reactive Yellow 18 demonstrated a

99% degradation rate using gamma radiation in combination with hydrogen peroxide at an

acidic pH.[8]

e Analytical Methods: Liquid chromatography-mass spectrometry (LC-MS) is a key technique

for identifying the intermediates formed during the degradation process.[5][7]

The table below summarizes some of the key findings from degradation studies.

Study Focus

Key Findings Analytical Techniques

Degradation of Reactive
Yellow 18

99% degradation achieved
with gamma radiation and
H202.[8]

FTIR, LC-MS[5]

Cytotoxicity and Mutagenicity
Reduction

Significant reduction in
cytotoxicity (from 15.1% to
7.6% hemolysis) and
mutagenicity (81.3-82.3%

Hemolytic and Ames tests[5][8]

reduction) after treatment.[5]

General Environmental Fate

Primary removal mechanisms
are biodegradation and LC-MS, MSMSJ7]

photodegradation.[7]

A logical workflow for the analysis of dye degradation is provided below.
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Dye Degradation Analysis Workflow
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A logical workflow for the analysis of reactive dye degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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